Cas no 104655-24-5 (Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-N,N-dimethyl-, hydrochloride(1:3))

• Product Name: Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-N,N-dimethyl-, hydrochloride(1:3)
• CAS No: 104655-24-5
• MF: C₂₂H₃₄Cl₃N₃O₂
• MW: 478.883263111115
• CID: 148672
• PubChem ID: 59878
• Update Time: 2025-04-19

Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-N,N-dimethyl-, hydrochloride(1:3) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propoxy]-N,N-dimethyl-, hydrochloride(1:3)
• 4-[3-[4-(2-methoxyphenyl)piperazin-1-yl]propoxy]-N,N-dimethylaniline,trihydrochloride
• 1-< 4-(N,N-dimethylamino)phenoxy> -3-< N1-< N4-(2-methoxyphenyl)piperazinyl> > propane hydrochloride
• 4-{3-[4-(2-methoxyphenyl)piperazin-1-yl]propoxy}-n,n-dimethylaniline trihydrochloride
• AC1L1S4Q
• AC1Q3ACL
• Benzenamine, N,N-dimethyl-4-(3-(4-(2-methoxyphenyl)-1-piperazinyl)propoxy)-, trihydrochloride
• LS-28302
• DTXSID80146632
• 104655-24-5
• 4-(3-(4-(2-Methoxyphenyl)-1-piperazinyl)propoxy)-N,N-dimethylbenzenamine trihydrochloride

• Inchi： 1S/C22H31N3O2.3ClH/c1-23(2)19-9-11-20(12-10-19)27-18-6-13-24-14-16-25(17-15-24)21-7-4-5-8-22(21)26-3;;;/h4-5,7-12H,6,13-18H2,1-3H3;3*1H
• InChI Key： IFWODIFVOLUFLM-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.O(C1C=CC(=CC=1)N(C)C)CCCN1CCN(C2C=CC=CC=2OC)CC1

Computed Properties

• Exact Mass: 477.17202
• Monoisotopic Mass: 477.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 404
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2A^2

Experimental Properties

• Boiling Point: 530.5°C at 760 mmHg
• Flash Point: 149.1°C
• PSA: 28.18
• LogP: 5.76120